Cas no 34804-07-4 (3H-Pyrazol-3-one, 1-acetyl-5-amino-1,2-dihydro-2-phenyl-)

• Product Name: 3H-Pyrazol-3-one, 1-acetyl-5-amino-1,2-dihydro-2-phenyl-
• CAS No: 34804-07-4
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 1466162
• Update Time: 2024-08-25

3H-Pyrazol-3-one, 1-acetyl-5-amino-1,2-dihydro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 1-acetyl-5-amino-1,2-dihydro-2-phenyl-

• Inchi： 1S/C11H11N3O2/c1-8(15)13-10(12)7-11(16)14(13)9-5-3-2-4-6-9/h2-7H,12H2,1H3
• InChI Key： CEAOREPAHXXFBI-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)C(N)=CC(=O)N1C1=CC=CC=C1

Computed Properties

• Exact Mass: 217.08523

Experimental Properties

• Density: 1.343±0.06 g/cm3(Predicted)
• Boiling Point: 345.8±45.0 °C(Predicted)
• PSA: 66.64
• pka: 3.06±0.20(Predicted)